Cas no 27864-26-2 (Benzeneacetic acid,4-[(1-methylethyl)amino]-)

Benzeneacetic acid,4-[(1-methylethyl)amino]- structure
27864-26-2 structure
Product name:Benzeneacetic acid,4-[(1-methylethyl)amino]-
CAS No:27864-26-2
MF:C11H15NO2
MW:193.2423
CID:264495
PubChem ID:34048

Benzeneacetic acid,4-[(1-methylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,4-[(1-methylethyl)amino]-
    • 2-[4-(propan-2-ylamino)phenyl]acetic acid
    • SCHEMBL9911354
    • Acide isopropylamino-4 phenylacetique [French]
    • 4-((1-Methylethyl)amino)benzeneacetic acid
    • DTXSID50182168
    • Acide isopropylamino-4 phenylacetique
    • AKOS017517986
    • 27864-26-2
    • (4-Isopropylaminophenyl)acetic acid
    • Benzeneacetic acid, 4-((1-methylethyl)amino)-
    • ACETIC ACID, 2-(p-(ISOPROPYLAMINO)PHENYL)-
    • BRN 2364441
    • Inchi: InChI=1S/C11H15NO2/c1-8(2)12-10-5-3-9(4-6-10)7-11(13)14/h3-6,8,12H,7H2,1-2H3,(H,13,14)
    • InChI Key: AZRUDRPGFDSRHI-UHFFFAOYSA-N
    • SMILES: CC(NC1=CC=C(CC(=O)O)C=C1)C

Computed Properties

  • Exact Mass: 193.11035
  • Monoisotopic Mass: 193.110279
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.138
  • Boiling Point: 352.9°Cat760mmHg
  • Flash Point: 167.2°C
  • Refractive Index: 1.576
  • PSA: 49.33

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